Cas no 6955-26-6 ( )

• Product Name: &nbsp
• CAS No: 6955-26-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 973886
• PubChem ID: 228355
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-Oxopropyl)Benzonitrile
• 2-propanoylbenzonitrile
• NSC 21221
• NSC21221
• 1-(2-Cyanophenyl)propan-1-one
• 6955-26-6
• NSC-21221
• DTXSID80281299
• 2-propionylbenzonitrile
• SCHEMBL8239082
• starbld0018155
• DB-365289
• 2-PROPIONYL BENZONITRILE
•  

• Inchi： 1S/C10H9NO/c1-2-10(12)9-6-4-3-5-8(9)7-11/h3-6H,2H2,1H3
• InChI Key： RHWZMPUGKUQVIH-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 297.9°C at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.531
• PSA: 40.86
• LogP: 2.15098